Cas no 2097910-49-9 (N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine)

• Product Name: N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine
• CAS No: 2097910-49-9
• MF: C₁₅H₁₃F₃N₄O₂
• MW: 338.284533262253
• CID: 6006194
• PubChem ID: 126853375
• Update Time: 2025-07-19

N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine
• 2097910-49-9
• AKOS032461585
• [3-(pyridazin-3-ylamino)azetidin-1-yl]-[3-(trifluoromethoxy)phenyl]methanone
• F6550-6258
• N-{1-[3-(trifluoromethoxy)benzoyl]azetidin-3-yl}pyridazin-3-amine

• Inchi： 1S/C15H13F3N4O2/c16-15(17,18)24-12-4-1-3-10(7-12)14(23)22-8-11(9-22)20-13-5-2-6-19-21-13/h1-7,11H,8-9H2,(H,20,21)
• InChI Key： LVFDNFJDWBMPNK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(N1CC(C1)NC1=CC=CN=N1)=O)(F)F

Computed Properties

• Exact Mass: 338.09906016g/mol
• Monoisotopic Mass: 338.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine

Recent Advances in the Study of N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine (CAS: 2097910-49-9)

The compound N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine (CAS: 2097910-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine, which include a trifluoromethoxybenzoyl moiety and a pyridazin-3-amine group. These structural elements contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with these targets, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine exhibits promising activity as a modulator of neurotransmitter receptors. Specifically, it has shown potent antagonistic effects on certain subtypes of glutamate receptors, which are implicated in various neurological disorders such as epilepsy, Parkinson's disease, and neuropathic pain. These findings suggest that the compound could serve as a lead candidate for the development of novel therapeutics targeting these conditions.

Further investigations into the pharmacokinetic profile of N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine have revealed favorable properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics are critical for its potential use in treating CNS disorders. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently areas of active research.

In summary, N-{1-3-(trifluoromethoxy)benzoylazetidin-3-yl}pyridazin-3-amine represents a promising compound with significant therapeutic potential. Ongoing research efforts are focused on refining its pharmacological properties and exploring its applications in treating neurological diseases. The continued investigation of this compound is expected to yield valuable contributions to the field of medicinal chemistry and drug development.